Cas no 1396783-67-7 (6-(4-benzylpiperidin-1-yl)-N-[2-(methylsulfanyl)phenyl]pyridazine-3-carboxamide)

• Product Name: 6-(4-benzylpiperidin-1-yl)-N-[2-(methylsulfanyl)phenyl]pyridazine-3-carboxamide
• CAS No: 1396783-67-7
• MF: C₂₄H₂₆N₄OS
• MW: 418.554443836212
• CID: 5750741
• PubChem ID: 71778630
• Update Time: 2025-05-22

6-(4-benzylpiperidin-1-yl)-N-[2-(methylsulfanyl)phenyl]pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-(4-benzylpiperidin-1-yl)-N-(2-(methylthio)phenyl)pyridazine-3-carboxamide
• AKOS024597535
• 6-(4-benzylpiperidin-1-yl)-N-[2-(methylsulfanyl)phenyl]pyridazine-3-carboxamide
• 6-(4-benzylpiperidin-1-yl)-N-(2-methylsulfanylphenyl)pyridazine-3-carboxamide
• 1396783-67-7
• F0696-5044
• 3-Pyridazinecarboxamide, N-[2-(methylthio)phenyl]-6-[4-(phenylmethyl)-1-piperidinyl]-

• Inchi： 1S/C24H26N4OS/c1-30-22-10-6-5-9-20(22)25-24(29)21-11-12-23(27-26-21)28-15-13-19(14-16-28)17-18-7-3-2-4-8-18/h2-12,19H,13-17H2,1H3,(H,25,29)
• InChI Key： BVNCMORERXVTCQ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1NC(C1=CC=C(N=N1)N1CCC(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 418.18273264g/mol
• Monoisotopic Mass: 418.18273264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 580.5±45.0 °C(Predicted)
• pka: 11.11±0.70(Predicted)

Additional information on 6-(4-benzylpiperidin-1-yl)-N-[2-(methylsulfanyl)phenyl]pyridazine-3-carboxamide

6-(4-Benzylpiperidin-1-yl)-N-[2-(methylsulfanyl)phenyl]pyridazine-3-carboxamide (CAS No. 1396783-67-7)

The compound 6-(4-benzylpiperidin-1-yl)-N-[2-(methylsulfanyl)phenyl]pyridazine-3-carboxamide (CAS No. 1396783-67-7) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound, with its unique structure, has garnered attention due to its promising biological activities and versatile applications in drug discovery. The molecule consists of a pyridazine ring at its core, which is a six-membered aromatic ring with two nitrogen atoms at positions 1 and 2. This structure is further substituted with a piperidine moiety at position 6 and a methylsulfanyl-substituted phenyl group at position 3.

Recent studies have highlighted the importance of pyridazine derivatives in various therapeutic areas, including anti-inflammatory, antitumor, and antimicrobial activities. The 4-benzylpiperidin group attached to the pyridazine ring contributes to the compound's pharmacokinetic properties, enhancing its bioavailability and stability. Piperidine derivatives are known for their ability to modulate receptor interactions, making them valuable in the development of novel therapeutics.

The methylsulfanylphenyl group attached to the pyridazine ring introduces additional electronic and steric effects, which can influence the compound's binding affinity to target proteins. This substitution pattern is particularly interesting as it allows for fine-tuning of the molecule's properties during drug design. Recent research has demonstrated that such substitutions can significantly enhance the selectivity of the compound towards specific biological targets, reducing off-target effects and improving therapeutic efficacy.

From a synthetic perspective, the construction of this compound involves a series of well-established organic reactions, including Suzuki couplings, Buchwald-Hartwig aminations, and amide bond formations. These methods ensure high yields and excellent control over the stereochemistry of the product. The synthesis of 6-(4-benzylpiperidin-1-yl)-N-[2-(methylsulfanyl)phenyl]pyridazine-3-carboxamide has been optimized in recent studies to minimize reaction steps and maximize scalability, making it suitable for large-scale production if required.

In terms of biological evaluation, this compound has shown remarkable activity in preclinical models. For instance, studies have demonstrated its potent inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has exhibited significant cytotoxicity against various cancer cell lines, suggesting its potential as an anticancer agent. These findings underscore the importance of this compound as a lead candidate in drug discovery programs targeting inflammatory diseases and malignancies.

The development of 6-(4-benzylpiperidin-1-yl)-N-[2-(methylsulfanyl)phenyl]pyridazine-3-carboxamide also highlights the growing trend in medicinal chemistry towards designing multi-functional molecules that can address multiple therapeutic targets simultaneously. By leveraging advanced computational tools and high-throughput screening techniques, researchers can efficiently explore the vast chemical space surrounding this compound to identify optimized analogs with enhanced potency and safety profiles.

Furthermore, recent advancements in structural biology have enabled researchers to elucidate the binding modes of this compound with its target proteins at an atomic level. Such insights are invaluable for guiding iterative rounds of chemical optimization and for understanding the molecular mechanisms underlying its biological effects. The integration of experimental data with computational modeling has significantly accelerated the drug discovery process for this compound.

In conclusion, 6-(4-benzylpiperidin-1-yl)-N-[2-(methylsulfanyl)phenyl]pyridazine-3-carboxamide (CAS No. 1396783-67-7) represents a cutting-edge advancement in medicinal chemistry with broad implications for therapeutic development. Its unique structure, coupled with its promising biological activities, positions it as a key player in the fight against various diseases. As research continues to uncover new applications and optimize its properties, this compound holds immense potential to make a meaningful impact on human health.